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Compound of Interest

Compound Name: iso-Boc-His(Dnp)-OH

Cat. No.: B13082370 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized chemical reagents. This guide provides

essential, immediate safety and logistical information for the handling of iso-Boc-His(Dnp)-OH,

a combustible solid used in peptide synthesis. The presence of the 2,4-dinitrophenyl (Dnp)

group necessitates stringent safety protocols due to its acute toxicity and potential flammability.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with iso-Boc-His(Dnp)-OH are derived from the dinitrophenyl

(Dnp) moiety. DNP is classified as acutely toxic, a flammable solid, and can be explosive when

dry, heated, or subjected to friction or shock.[1][2] Short-term exposure to DNP may lead to

symptoms such as nausea, headaches, and dizziness, while long-term exposure can affect the

central nervous and cardiovascular systems and may cause cataracts.[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Item Specifications

Eye Protection Safety Goggles Impact and splash-resistant.[2]

Hand Protection Nitrile Gloves Double-gloving is required.[1]

Body Protection Laboratory Coat Standard lab coat.

Respiratory Dust Mask N95 (US) or equivalent.

Footwear Closed-toed Shoes ---

Safe Handling and Storage Procedures
Engineering Controls:

Fume Hood: All work with iso-Boc-His(Dnp)-OH must be conducted within a certified

chemical fume hood to prevent inhalation of any dust or vapors.[1]

Ventilation: Ensure adequate general laboratory ventilation.

Handling:

Avoid generating dust.

Keep away from heat, sparks, and open flames.

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Use explosion-proof electrical and ventilating equipment.[3]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, well-ventilated area.

Keep in a freezer at temperatures under -20°C.
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Store away from heat and sources of ignition.

The storage class for this compound is 11: Combustible Solids.

Emergency Procedures
Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Wash skin with plenty of soap and water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Fire

Use dry chemical, CO2, water spray, or alcohol-

resistant foam. Poisonous gases, including

nitrogen oxides and carbon monoxide, are

produced in a fire.[2]

Spill

Ventilate the area. Wear appropriate PPE.

Contain the spill with an inert absorbent material

and place it in a sealed container for disposal.[3]

Disposal Plan
All waste containing iso-Boc-His(Dnp)-OH should be treated as hazardous.

Solid Waste: Collect all dry waste, including contaminated gloves and absorbent materials, in

a labeled, sealed container lined with a plastic bag.[1]
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Chemical Waste: Dispose of the chemical and its container in accordance with local, state,

and federal regulations. Do not dispose of it down the drain.

Experimental Protocol: Boc Deprotection
The tert-butoxycarbonyl (Boc) protecting group can be removed under acidic conditions. A

common procedure involves the use of trifluoroacetic acid (TFA).

Materials:

Boc-protected amino acid

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Scavenger (e.g., anisole or thioanisole)

Nitrogen or argon supply

Rotary evaporator

Procedure:

Dissolve the Boc-protected amino acid in a minimal amount of dichloromethane (DCM).

Add a scavenger, such as anisole or thioanisole, to the solution. This is particularly important

for amino acids like tryptophan and methionine to prevent side reactions.

Under an inert atmosphere (nitrogen or argon), add an excess of trifluoroacetic acid (TFA). A

common mixture is 50% TFA in DCM.

Stir the reaction mixture at room temperature. The reaction is typically complete within 30

minutes to a few hours.

Monitor the reaction progress by a suitable method (e.g., TLC).
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Once the reaction is complete, remove the TFA and DCM under reduced pressure using a

rotary evaporator.

The resulting deprotected amino acid can be further purified as needed.

Workflow for handling iso-Boc-His(Dnp)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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